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Compound of Interest

Compound Name: 1-Methylanthracene

Cat. No.: B1217907

This technical guide provides a comprehensive overview of the molecular weight and chemical
formula of 1-Methylanthracene, tailored for researchers, scientists, and professionals in drug
development. This document presents key quantitative data in a structured format, outlines a
general experimental protocol for molecular weight determination, and includes a visual
representation of the relationship between the compound's formula and its molecular weight.

Core Data: Molecular Formula and Weight

1-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH) consisting of three fused
benzene rings with a methyl group substituent. Its chemical identity is fundamentally defined by
its molecular formula and molecular weight, which are crucial for stoichiometric calculations,
analytical characterizations, and pharmacokinetic modeling in drug development.

Below is a summary of the key quantitative data for 1-Methylanthracene.
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Parameter Value Source
Molecular Formula CisHi2 [L12113114115]116]
Average Molecular Weight 192.26 g/mol [1][41[6]
192.25 g/mol [2]

192.2558 g/mol [3]

Monoisotopic Mass 192.093900383 Da [2]

The molecular formula, CisHi2, precisely describes the number of carbon and hydrogen atoms
in a single molecule of 1-Methylanthracene. The molecular weight, a critical parameter in
experimental and theoretical chemistry, is derived from this formula. Variations in reported
molecular weight values are typically due to differences in the atomic weights used for carbon
and hydrogen in the calculations. The monoisotopic mass represents the mass of a molecule
with the most abundant isotopes of each element.

Experimental Protocol: Determination of Molecular
Weight

The molecular weight of 1-Methylanthracene can be experimentally determined using several
analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and
widely used method for the analysis of volatile and semi-volatile organic compounds like PAHSs.

[1121[71[8]
Principle of Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines two analytical techniques to identify and quantify chemical substances. Gas
chromatography separates the components of a sample mixture based on their different
affinities for a stationary phase in a column. The separated components then enter the mass
spectrometer, which ionizes the molecules and separates the resulting ions based on their
mass-to-charge ratio (m/z).[3][9][10] The mass spectrum produced provides information about
the molecular weight and structure of the compound.

General Methodology
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o Sample Preparation: A known amount of 1-Methylanthracene is dissolved in a suitable
organic solvent, such as dichloromethane.[2] The sample may require further dilution to an
appropriate concentration for GC-MS analysis.

o Gas Chromatography:

o Injection: A small volume of the prepared sample is injected into the GC inlet, where it is
vaporized.

o Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium) through
a capillary column.[2] A common column for PAH analysis is a nonpolar DB-5MS or
equivalent.[1] The oven temperature is programmed to increase gradually, allowing for the
separation of compounds based on their boiling points and interactions with the column's
stationary phase.[1]

e Mass Spectrometry:

o lonization: As the separated 1-Methylanthracene molecules elute from the GC column,
they enter the ion source of the mass spectrometer. Electron ionization is a common
method where a high-energy electron beam bombards the molecules, causing them to
lose an electron and form a positively charged molecular ion (M+).[3][9][10]

o Mass Analysis: The resulting ions are accelerated and separated by a mass analyzer (e.g.,
a quadrupole) based on their mass-to-charge ratio.

o Detection: A detector records the abundance of ions at each m/z value.

o Data Analysis: The mass spectrum of 1-Methylanthracene will show a peak corresponding
to the molecular ion. The m/z value of this peak provides the molecular weight of the
compound.

Visualization of Core Concepts

To illustrate the fundamental relationship between the molecular formula and the molecular
weight of 1-Methylanthracene, the following diagram is provided.
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Atomic Weights
MolecglarHFormuIa C: ~12.011 amu
15H12 H: ~1.008 amu

Vi

Molecular Weight Calculation
(15 *12.011) + (12 * 1.008)

l

Molecular Weight
~192.26 g/mol

Click to download full resolution via product page

Relationship between Molecular Formula and Molecular Weight.

This diagram visually represents the logical flow from the elemental composition of 1-
Methylanthracene, as defined by its molecular formula, to the calculation of its molecular
weight using the atomic weights of its constituent elements. This fundamental concept is
central to the chemical characterization of any compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

e 2. tdi-bi.com [tdi-bi.com]

o 3. chem.libretexts.org [chem.libretexts.org]
o 4. researchgate.net [researchgate.net]

o 5. Sample preparation procedure for the determination of polycyclic aromatic hydrocarbons
in petroleum vacuum residue and bitumen - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1217907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217907?utm_src=pdf-body
https://www.benchchem.com/product/b1217907?utm_src=pdf-body
https://www.benchchem.com/product/b1217907?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acsomega.3c01184
https://www.tdi-bi.com/analytical_services/environmental/NOAA_methods/Instrument%20PAH.pdf
https://chem.libretexts.org/Courses/Lafayette_College/CHEM_440%3A_Structure_Determination/01%3A_Mass_Spectrometry/1.05%3A_The_Mass_Spectra_of_Elements/1.5.05%3A_Measuring_the_Molecular_Mass_of_Organic_Compounds-_Mass_Spectrometry
https://www.researchgate.net/publication/225654525_Organic_mass_spectrometry_at_the_beginning_of_the_21st_century
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140947/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3140947/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

6. GC-MS/MS Method for Determination of Polycyclic Aromatic Hydrocarbons in Herbal
Medicines - PMC [pmc.ncbi.nlm.nih.gov]

e 7. gcms.labrulez.com [gcms.labrulez.com]
e 8. journal.uctm.edu [journal.uctm.edu]

e 9. chem.libretexts.org [chem.libretexts.org]
e 10. vanderbilt.edu [vanderbilt.edu]

 To cite this document: BenchChem. [An In-depth Technical Guide on 1-Methylanthracene:
Molecular Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217907#1-methylanthracene-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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